Cas no 1227592-92-8 (2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid)

• Product Name: 2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid
• CAS No: 1227592-92-8
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 2618206
• PubChem ID: 72212837
• Update Time: 2025-04-21

2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetic acid
• AB71020
• (2-CHLORO-6-HYDROXYPYRIDIN-4-YL)ACETIC ACID
• 1227592-92-8

• Inchi： 1S/C7H6ClNO3/c8-5-1-4(3-7(11)12)2-6(10)9-5/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： YDRHJZDNVBEDEB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N1)=O)CC(=O)O

Computed Properties

• Exact Mass: 187.0036207Da
• Monoisotopic Mass: 187.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų